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NRDDMHOUXLIEJZ-JCMXEUMWSA-M NRDDMHOUXLIEJZ-JCMXEUMWSA-M
Brand Name: Vulcanchem
CAS No.: 104855-17-6
VCID: VC20745584
InChI: InChI=1S/C32H55N2O.BrH/c1-4-17-34(18-9-6-10-19-34)25-21-28-26-12-11-24-20-30(35)29(33-15-7-5-8-16-33)23-32(24,3)27(26)13-14-31(28,2)22-25;/h4,24-30,35H,1,5-23H2,2-3H3;1H/q+1;/p-1/t24-,25-,26?,27?,28?,29-,30-,31+,32-;/m0./s1
SMILES: CC12CCC3C(C1CC(C2)[N+]4(CCCCC4)CC=C)CCC5C3(CC(C(C5)O)N6CCCCC6)C.[Br-]
Molecular Formula: C32H55BrN2O
Molecular Weight: 563.7 g/mol

NRDDMHOUXLIEJZ-JCMXEUMWSA-M

CAS No.: 104855-17-6

Cat. No.: VC20745584

Molecular Formula: C32H55BrN2O

Molecular Weight: 563.7 g/mol

* For research use only. Not for human or veterinary use.

NRDDMHOUXLIEJZ-JCMXEUMWSA-M - 104855-17-6

CAS No. 104855-17-6
Molecular Formula C32H55BrN2O
Molecular Weight 563.7 g/mol
IUPAC Name (2S,3S,5S,10S,13R,16S)-10,13-dimethyl-2-piperidin-1-yl-16-(1-prop-2-enylpiperidin-1-ium-1-yl)-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-3-ol;bromide
Standard InChI InChI=1S/C32H55N2O.BrH/c1-4-17-34(18-9-6-10-19-34)25-21-28-26-12-11-24-20-30(35)29(33-15-7-5-8-16-33)23-32(24,3)27(26)13-14-31(28,2)22-25;/h4,24-30,35H,1,5-23H2,2-3H3;1H/q+1;/p-1/t24-,25-,26?,27?,28?,29-,30-,31+,32-;/m0./s1
Standard InChI Key NRDDMHOUXLIEJZ-JCMXEUMWSA-M
Isomeric SMILES C[C@]12CCC3C(C1C[C@@H](C2)[N+]4(CCCCC4)CC=C)CC[C@@H]5[C@@]3(C[C@@H]([C@H](C5)O)N6CCCCC6)C.[Br-]
SMILES CC12CCC3C(C1CC(C2)[N+]4(CCCCC4)CC=C)CCC5C3(CC(C(C5)O)N6CCCCC6)C.[Br-]
Canonical SMILES CC12CCC3C(C1CC(C2)[N+]4(CCCCC4)CC=C)CCC5C3(CC(C(C5)O)N6CCCCC6)C.[Br-]

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